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Compound of Interest

Compound Name: 1-Docosene

Cat. No.: B072489 Get Quote

Ensuring the safe and environmentally responsible disposal of 1-Docosene is a critical aspect

of laboratory operations. This guide provides essential safety and logistical information,

including step-by-step disposal procedures, to assist researchers, scientists, and drug

development professionals in managing this chemical waste effectively. Adherence to these

protocols is vital to minimize health risks and environmental impact.

Key Safety and Handling Information
1-Docosene is classified as an aspiration hazard, and it may be fatal if swallowed and enters

the airways.[1][2][3] It is crucial to handle this substance with care, utilizing appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work

should be conducted in a well-ventilated area or under a chemical fume hood.[3][4] In case of

accidental ingestion, do NOT induce vomiting and seek immediate medical attention.[1][3]

Quantitative Data for 1-Docosene
For quick reference, the following table summarizes key quantitative data for 1-Docosene.
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Property Value

Molecular Formula C22H44

Molecular Weight 308.6 g/mol

Boiling Point 213 °C

Melting Point -35 °C

Flash Point 76 °C

Density 0.758 g/cm³

Vapor Pressure 0.2 mm Hg (at 20 °C)

Solubility in Water 1.259e-006 mg/L (at 25 °C, estimated)[5]

Experimental Protocol for Laboratory-Scale
Disposal
This protocol outlines the recommended steps for the disposal of small quantities of 1-
Docosene typically found in a laboratory setting. This procedure should be carried out in

compliance with all local, state, and federal regulations.

Materials:

Container of waste 1-Docosene

Appropriate, compatible, and clearly labeled hazardous waste container (e.g., a high-density

polyethylene or glass container)

Inert absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, and a lab

coat

Chemical fume hood

Procedure:
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Preparation and Safety Precautions:

Ensure all necessary PPE is worn correctly.

Perform the entire procedure within a certified chemical fume hood to avoid inhalation of

any vapors.

Have spill control materials readily available.

Waste Transfer:

If the original container is intact and suitable for transport, it can be designated as the

waste container. Ensure it is properly labeled.

If transferring the waste, carefully pour the 1-Docosene into the designated hazardous

waste container. Avoid splashing.

If dealing with a spill, cover the liquid with an inert absorbent material.[4][6] Allow the

material to fully absorb the 1-Docosene.

Container Sealing and Labeling:

Securely cap the hazardous waste container.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "1-Docosene."[7] Include the approximate quantity and date of

accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from incompatible materials, such as strong oxidizing

agents.[3]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.[1][3][6]

Provide the waste disposal company with a complete and accurate description of the

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical steps for the proper

disposal of 1-Docosene.
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End: Proper Disposal
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Caption: Logical workflow for the proper disposal of 1-Docosene waste.
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By following these procedures, laboratory professionals can ensure the safe handling and

disposal of 1-Docosene, contributing to a secure and environmentally conscious research

environment. Always consult your institution's specific guidelines and the material's Safety Data

Sheet (SDS) before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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